N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H12F3N3O2/c1-19-10(7-11(18-19)13(14,15)16)12(20)17-8-4-3-5-9(6-8)21-2/h3-7H,1-2H3,(H,17,20)
• InChI Key: ZVFYJJCGRIBHDL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(F)(F)F)C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C13H12F3N3O2
• Molecular Weight: 299.25 g/mol

Description

N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is a compound that has garnered interest in various scientific fields due to its unique chemical structure and properties This compound features a trifluoromethyl group, which is known for its significant impact on the biological activity and stability of molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with an appropriate β-diketone under acidic or basic conditions.

Introduction of the trifluoromethyl group: This step often involves the use of trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Attachment of the methoxyphenyl group: This can be done via a nucleophilic aromatic substitution reaction, where the methoxyphenyl group is introduced to the pyrazole ring.

Formation of the carboxamide: The final step involves the reaction of the intermediate compound with an appropriate amine to form the carboxamide group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including anti-inflammatory and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent due to its stability and bioactivity.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s ability to interact with biological targets, potentially inhibiting enzymes or receptors involved in disease processes. The methoxyphenyl group may further modulate the compound’s activity by affecting its binding affinity and selectivity.

Comparison with Similar Compounds

Similar Compounds

• N-(3-methoxyphenyl)-1-methyl-3-(difluoromethyl)-1H-pyrazole-5-carboxamide
• N-(3-methoxyphenyl)-1-methyl-3-(chloromethyl)-1H-pyrazole-5-carboxamide
• N-(3-methoxyphenyl)-1-methyl-3-(methyl)-1H-pyrazole-5-carboxamide

Uniqueness

N-(3-methoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is unique due to the presence of the trifluoromethyl group, which significantly enhances its stability and biological activity compared to similar compounds. This makes it a valuable compound for research and potential therapeutic applications.